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Compound of Interest

Compound Name: 3-Chloropropionitrile

Cat. No.: B165592

3-Chloropropionitrile: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure,
synthesis, and reactivity of 3-Chloropropionitrile. All quantitative data is summarized in
structured tables for ease of reference. Detailed experimental protocols for its synthesis and
handling are also provided, along with visualizations of key processes and concepts to support
research and development activities.

Chemical Identity and Structure

3-Chloropropionitrile, with the CAS number 542-76-7, is an organic compound that plays a
significant role as a building block in organic synthesis, particularly in the pharmaceutical
industry.[1][2] Its structure incorporates both a reactive alkyl halide and a nitrile functional

group.
o |UPAC Name: 3-chloropropanenitrile[3]
e Synonyms: B-chloropropionitrile, 1-chloro-2-cyanoethane[1][3]

e Molecular Formula: CsHaCIN[3][4]
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e Molecular Weight: 89.52 g/mol [3][5]

The structural representation and key identifiers are detailed in the table below.

Identifier Value

CAS Number 542-76-7[3]

Molecular Formula C3HaCIN[3]

Molecular Weight 89.52 g/mol [5]

IUPAC Name 3-chloropropanenitrile[3]

SMILES C(CCI)C#NJ3]

InChl INChl=1S/C3H4CIN/c4-2-1-3-5/h1-2H2[3]
InChlKey GNHMRTZZNHZDDM-UHFFFAOYSA-N[3]

Physicochemical Properties

3-Chloropropionitrile is a colorless liquid with a characteristic acrid odor.[3][6] It is
combustible and miscible with a range of common organic solvents.[2][6]

Table of Physical and Chemical Properties:
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Property Value

Appearance Colorless liquid[1][3]

Odor Acrid, characteristic odor[3]
Density 1.144 g/mL at 25 °C[5][6]
Melting Point -52 to -50 °C[5][6]

Boiling Point 174-176 °C (decomposes)[5][6]
Flash Point 75.6 °C (168 °F)[5][7]

Refractive Index

1.4341 - 1.438 at 20-25 °C[3][6]

Solubility in Water

4.5 g/100 mL at 25 °C[6][8]

Solubility in Solvents

Miscible with alcohol, ether, acetone, benzene,

and carbon tetrachloride[6][7]

Vapor Density

3.09 (heavier than air)[3][7]

Vapor Pressure

5 mmHg at 46 °CJ[3]

Synthesis and Reactivity
Synthesis

The primary industrial synthesis of 3-Chloropropionitrile involves the hydrochlorination of

acrylonitrile.[1][2] This reaction proceeds by the addition of hydrogen chloride across the

double bond of acrylonitrile.

Synthesis of 3-Chloropropionitrile

Acrylonitrile
(CH2=CHCN)

Hydrogen Chloride
(HCI)

+ HCI

3-Chloropropionitrile
(CICH2CH2CN)
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Click to download full resolution via product page
Fig. 1: Synthesis of 3-Chloropropionitrile

Reactivity

3-Chloropropionitrile is a versatile bifunctional molecule. The presence of the electron-
withdrawing cyano group activates the chlorine atom, making it a good alkylating agent in
nucleophilic substitution reactions.[2] It is known to react with various nucleophiles. For
instance, it reacts with imidazoles to form cyanoethylated imidazolium salts and with thiourea to

produce 3-mercaptopropionitrile.[1]
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Reactivity of 3-Chloropropionitrile

Reactant Nucleophiles
3-Chloropropionitrile . .
(CICH2CH2CN) Imidazole Thiourea
)ﬂgmﬁ /
Cyanoethylated

Imidazolium Salt 3-Mercaptopropionitrile

NMR Analysis Workflow

Sample Preparation
(Dissolve in CDCI3)

:

Acquire 1H and 13C NMR Spectra

:

Process Data
(Fourier Transform, Phasing, Baseline Correction)

:

Analyze Spectra
(Chemical Shift, Integration, Multiplicity)

Structure Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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